Cas no 60573-61-7 (2-(4-methoxyphenyl)pent-4-en-2-ol)

• Product Name: 2-(4-methoxyphenyl)pent-4-en-2-ol
• CAS No: 60573-61-7
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 1621219
• PubChem ID: 11217752
• Update Time: 2025-06-15

2-(4-methoxyphenyl)pent-4-en-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-methoxy-a-methyl-a-2-propenyl-
• 2-(4-methoxyphenyl)pent-4-en-2-ol
• Benzenemethanol, 4-methoxy-α-methyl-α-2-propen-1-yl-

• Inchi： 1S/C12H16O2/c1-4-9-12(2,13)10-5-7-11(14-3)8-6-10/h4-8,13H,1,9H2,2-3H3
• InChI Key： IAHNXWMGXSPAHT-UHFFFAOYSA-N
• SMILES： CC(O)(C1C=CC(OC)=CC=1)CC=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-methoxyphenyl)pent-4-en-2-ol

Comprehensive Overview of 2-(4-Methoxyphenyl)pent-4-en-2-ol (CAS No. 60573-61-7): Properties, Applications, and Industry Insights

2-(4-Methoxyphenyl)pent-4-en-2-ol (CAS No. 60573-61-7) is a versatile organic compound with a unique molecular structure that combines aromatic and aliphatic functionalities. This compound, characterized by a methoxyphenyl group and a pentenol moiety, has garnered significant attention in pharmaceutical, fragrance, and specialty chemical industries. Its CAS number 60573-61-7 serves as a critical identifier for researchers and regulatory compliance.

The growing demand for 2-(4-methoxyphenyl)pent-4-en-2-ol is driven by its role as a key intermediate in synthesizing bioactive molecules. Recent studies highlight its potential in green chemistry applications, aligning with global trends toward sustainable production. Users frequently search for "60573-61-7 solubility" or "2-(4-methoxyphenyl)pent-4-en-2-ol synthesis," reflecting industry interest in its physicochemical properties and scalable manufacturing.

From a structural perspective, the 4-methoxyphenyl group enhances electron density, making this compound reactive in electrophilic substitutions. Meanwhile, the pent-4-en-2-ol segment offers opportunities for derivatization, such as oxidation or polymerization. These features are frequently explored in patent literature, particularly for "flavor and fragrance formulations"—a trending topic in cosmetic R&D.

Analytical techniques like GC-MS and HPLC are commonly employed to characterize CAS 60573-61-7, addressing user queries about "purity testing methods." The compound’s stability under varying pH conditions is another hot topic, especially for formulators seeking "compatible excipients" for drug delivery systems.

In conclusion, 2-(4-methoxyphenyl)pent-4-en-2-ol represents a nexus of innovation across multiple disciplines. Its CAS registry number 60573-61-7 ensures traceability, while ongoing research into its catalytic applications and biodegradability keeps it relevant in eco-conscious markets. For detailed spectral data or commercial sourcing, always refer to verified chemical databases.